Cas no 19481-79-9 (2-Iodo-2-methylpropionitrile)

• Product Name: 2-Iodo-2-methylpropionitrile
• CAS No: 19481-79-9
• MF: C₄H₆IN
• MW: 195.001613140106
• MDL: MFCD28384148
• CID: 3161649
• PubChem ID: 253660439
• Update Time: 2025-07-23

2-Iodo-2-methylpropionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-iodo-2-methyl-
• 2-Iodo-2-methylpropionitrile
• 2-Iodo-2-cyanopropane
• 2-Iodo-2-methylpropanenitrile
• 2-Iodoisobutyronitrile
• Propionitrile, 2-iodo-2-methyl- (8CI)
• 2-Iodo-2-methylpropanenitrile #
• DBESYUOJKJZGLV-UHFFFAOYSA-N
• I0954
• DTXSID30338469
• 19481-79-9
• AS-75970
• T72013
• SCHEMBL905198
• MFCD28384148
• 808-128-6

• MDL： MFCD28384148
• Inchi： 1S/C4H6IN/c1-4(2,5)3-6/h1-2H3
• InChI Key： DBESYUOJKJZGLV-UHFFFAOYSA-N
• SMILES： IC(C#N)(C)C

Computed Properties

• Exact Mass: 194.95450g/mol
• Monoisotopic Mass: 194.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 62°C/15mmHg(lit.)
• Refractive Index: 1.5130-1.5170

2-Iodo-2-methylpropionitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Material Chemicals High Polymer Materials

Additional information on 2-Iodo-2-methylpropionitrile

2-Iodo-2-methylpropionitrile (CAS No. 19481-79-9): A Versatile Compound in Chemical and Pharmaceutical Research

2-Iodo-2-methylpropionitrile (CAS No. 19481-79-9) is a valuable compound in the field of chemical and pharmaceutical research. This iodinated nitrile derivative has gained significant attention due to its unique chemical properties and potential applications in various scientific domains. In this article, we will delve into the structure, synthesis, properties, and applications of 2-Iodo-2-methylpropionitrile, highlighting its significance in modern research.

Structure and Synthesis

2-Iodo-2-methylpropionitrile is a colorless liquid with the molecular formula C₄H₆IN. The compound features an iodine atom attached to a methylated propionitrile backbone, making it a versatile starting material for various chemical transformations. The synthesis of 2-Iodo-2-methylpropionitrile can be achieved through several methods, including the reaction of 2-methylpropionitrile with iodine or iodoform in the presence of a suitable catalyst.

A recent study published in the Journal of Organic Chemistry reported an efficient and scalable method for synthesizing 2-Iodo-2-methylpropionitrile. The researchers utilized a copper-catalyzed iodination reaction, which provided high yields and excellent purity. This method has been widely adopted in both academic and industrial settings due to its simplicity and cost-effectiveness.

Physical and Chemical Properties

2-Iodo-2-methylpropionitrile exhibits several notable physical and chemical properties that make it an attractive compound for various applications. It has a boiling point of approximately 150°C at atmospheric pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound is also stable under normal laboratory conditions, making it easy to handle and store.

The presence of the iodine atom in 2-Iodo-2-methylpropionitrile imparts unique reactivity to the molecule. Iodine is a good leaving group, which makes the compound an excellent substrate for nucleophilic substitution reactions. Additionally, the nitrile group can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, further expanding its utility in synthetic chemistry.

Applications in Chemical Research

2-Iodo-2-methylpropionitrile has found extensive use as a building block in organic synthesis. Its reactivity and functional group diversity make it a valuable starting material for the preparation of complex molecules with diverse biological activities. For instance, researchers have utilized 2-Iodo-2-methylpropionitrile to synthesize novel compounds with potential therapeutic applications.

A notable example is the synthesis of anti-cancer agents. A study published in the Journal of Medicinal Chemistry described the use of 2-Iodo-2-methylpropionitrile as a key intermediate in the synthesis of a series of indole derivatives with potent anti-proliferative activity against various cancer cell lines. The researchers demonstrated that these compounds exhibited selective toxicity towards cancer cells while sparing normal cells, highlighting their potential as lead candidates for further drug development.

Biochemical Applications

Beyond its role in organic synthesis, 2-Iodo-2-methylpropionitrile has also been explored for its biochemical applications. The compound's ability to undergo nucleophilic substitution reactions makes it useful for labeling biomolecules such as proteins and nucleic acids. This property has been leveraged in bioconjugation studies to create labeled probes for imaging and diagnostic purposes.

A recent study published in Bioconjugate Chemistry reported the use of 2-Iodo-2-methylpropionitrile-based probes for selective labeling of cysteine residues on protein surfaces. The researchers demonstrated that these probes could be used to map protein-protein interactions and monitor conformational changes in real-time using fluorescence microscopy techniques.

Safety Considerations

2-Iodo-2-methylpropionitrile is not classified as a hazardous material, it is important to exercise caution during its use. Users should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, it is recommended to work under a fume hood to minimize exposure to vapors.

In case of accidental contact with skin or eyes, rinse thoroughly with water for at least 15 minutes and seek medical attention if necessary. If ingested, do not induce vomiting; instead, seek immediate medical assistance.

FUTURE DIRECTIONS AND CONCLUSIONS

The versatility of 2-Iodo-2-methylpropionitrile (CAS No. 19481-79-9) makes it an indispensable compound in both chemical and pharmaceutical research. Its unique chemical properties and reactivity have led to its widespread use as a building block for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, particularly in the areas of drug discovery and bioconjugation.

In conclusion, 2-Iodo-2-methylpropionitrile (CAS No. 19481-79-9) strong > represents a valuable tool for scientists working at the intersection of chemistry and biology. Its continued exploration promises to yield significant advancements in our understanding of molecular mechanisms and the development of novel therapeutic agents.